Cas no 1698260-01-3 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester
• CAS No: 1698260-01-3
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 5275552
• Update Time: 2025-10-31

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester

• Inchi： 1S/C9H13ClO3/c1-12-7(11)9(10)8(13-9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： NRIQZPALXHGKRU-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C1(Cl)C(OC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester

Research Briefing on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester (CAS: 1698260-01-3)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester (CAS: 1698260-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The presence of both a chloro and ester functional group in its molecular framework makes it a versatile intermediate for further chemical modifications and synthesis of bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key building block in the development of novel therapeutic agents. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity. These efforts are crucial for ensuring the reproducibility and scalability of its synthesis, which is essential for its application in large-scale pharmaceutical production.

One of the most notable applications of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester is its use in the synthesis of spirocyclic derivatives with potential biological activity. Recent publications have demonstrated its utility in the construction of spirocyclic scaffolds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of spirocyclic inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, this compound has also been explored for its potential in material science. Its unique spirocyclic structure imparts stability and rigidity, making it an attractive candidate for the development of novel polymers and coatings with enhanced mechanical properties. Researchers are investigating its use in the design of high-performance materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Despite its promising potential, challenges remain in the optimization of its synthesis and the exploration of its full biological and material applications. Future research directions may include the development of more efficient synthetic routes, the investigation of its pharmacokinetic properties, and the exploration of its interactions with biological targets. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this intriguing compound.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester (CAS: 1698260-01-3) represents a valuable tool in the toolkit of researchers working at the intersection of chemistry, biology, and medicine. Its unique structural features and versatile applications make it a compound of significant interest, and ongoing research is expected to yield further insights into its potential uses. This briefing underscores the importance of continued exploration and innovation in the field of spirocyclic compounds, which hold great promise for advancing both scientific knowledge and therapeutic development.